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Compound of Interest

Compound Name: 2-Methoxyethanolate;nickel(2+)

Cat. No.: B1496576 Get Quote

Executive Safety Assessment
Urgent Hazard Profile: This compound is a transition metal alkoxide. Upon contact with

moisture (air or liquid water), it hydrolyzes to release Nickel(II) hydroxide and 2-

Methoxyethanol.

Nickel(II): A known carcinogen (Group 1) and skin sensitizer.

2-Methoxyethanol: A potent teratogen (reproductive toxin) and bone marrow depressant. It is

permeable through skin.

Reactivity: The parent alkoxide is moisture-sensitive and potentially pyrophoric in dry forms;

hydrolysis generates heat.

Core Directive: Never dispose of this material down the drain or in general trash. It requires

chemical stabilization (quenching) followed by segregation as Hazardous Chemical Waste.

Chemical Hazard Profile
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Property Specification

Compound Name
Nickel(II) 2-methoxyethanolate (Nickel bis(2-

methoxyethoxide))

Component CAS
Nickel (7440-02-0); 2-Methoxyethanol (109-86-

4)

Physical State
Viscous liquid or solid (often supplied in

solution)

Primary Hazards
Reproductive Toxin (1B), Carcinogen (1A),

Flammable, Skin Sensitizer.[1][2][3][4]

EPA Waste Codes
D001 (Ignitable), Listed/Characteristic (State-

dependent for Ni)

Incompatible With Strong oxidizers, Water (uncontrolled), Acids.

Operational Protocol: Stabilization & Quenching
Expert Insight: Direct disposal of active metal alkoxides into waste drums creates a "time

bomb" scenario. Residual moisture in the waste drum can trigger uncontrolled hydrolysis, heat

generation, and pressure buildup. You must quench the reactivity before packaging.

Required PPE[5][6][7][8][9]
Respiratory: Fume hood (mandatory).

Skin: Double nitrile gloves (0.11 mm min) or Silver Shield® laminate gloves (preferred for

glycol ethers).

Body: Flame-resistant lab coat, closed-toe shoes.

Eye: Chemical splash goggles.

Step-by-Step Quenching Procedure
Objective: Convert the reactive alkoxide into stable Nickel(II) hydroxide and diluted solvent.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/2-Methoxyethanol
https://en.wikipedia.org/wiki/Nickel(II)_acetate
https://en.wikipedia.org/wiki/Nickel(II)_hydroxide
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-NI1355.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Clear the fume hood of other flammables.

Prepare a quenching bath: A beaker containing Isopropanol (IPA) or Heptane (approx. 3x

the volume of the waste to be quenched).

Place the quenching bath in a secondary containment tray.

Dilution (The Thermal Buffer):

Slowly add the Nickel(II) 2-methoxyethanolate to the IPA/Heptane bath.

Causality: This step dilutes the reactive species, ensuring that subsequent heat generation

is distributed across a larger thermal mass, preventing boiling or sputtering.

Controlled Hydrolysis:

While stirring, add Water dropwise to the mixture.

Observation: You will likely see a green precipitate (Nickel Hydroxide) form. The solution

may warm up.

Continue adding water until no further precipitate forms and the solution returns to ambient

temperature.

Final Stabilization:

The result is a slurry of solid Nickel waste in a flammable solvent mixture.

Do not filter unless required by your specific waste contractor. Handling the dry solid

increases inhalation risk.

Workflow Visualization
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Figure 1: The thermodynamic stabilization workflow. Dilution precedes hydrolysis to manage

exotherms.

Waste Packaging & Regulatory Compliance
Once quenched, the material is no longer water-reactive, but it remains a toxic, flammable

hazardous waste.

Waste Stream Characterization
You are generating a Mixed Chemical Waste stream.

Liquid Phase: Flammable organic solvents (2-Methoxyethanol, IPA) + Water.

Solid Phase: Nickel compounds (Toxic Heavy Metal).

Labeling Requirements
Label the waste container with the following details (Consult your EHS officer for site-specific

tags):

Constituents: 2-Methoxyethanol, Isopropanol, Nickel Compounds.

Hazard Checkboxes: [x] Flammable [x] Toxic [x] Carcinogen.

RCRA Considerations:

D001: Ignitable (Flash point < 60°C due to solvents).[5]
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Nickel Status: While Nickel is not a federal RCRA "D-listed" metal (like Lead or Cadmium),

it is an Appendix VIII Hazardous Constituent. Many states (e.g., California, Washington)

strictly regulate Nickel as toxic waste. Always treat as hazardous.

Decision Logic for Disposal
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Figure 2: Waste stream decision tree. Route A is recommended to minimize exposure to dry

nickel dust.

Emergency Response Procedures
Spill Scenario (Inside Fume Hood):

Isolate: Close the hood sash. Alert nearby personnel.

Extinguish: Remove ignition sources.

Absorb: Use vermiculite or sand.[6] Do not use combustible materials (paper towels) for

large spills of the concentrate.
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Decontaminate: Once absorbed, wipe surfaces with a soap/water solution to remove Nickel

residues. Treat all cleanup materials as hazardous waste.

Exposure:

Skin Contact: 2-Methoxyethanol absorbs rapidly. Wash immediately with soap and water for

15 minutes.

Inhalation: Move to fresh air. Seek medical attention immediately (Nickel sensitization and

glycol ether toxicity are delayed effects).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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